Cas no 1067880-99-2 (S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate)

• Product Name: S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate
• CAS No: 1067880-99-2
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 832655
• PubChem ID: 25031955
• Update Time: 2025-05-28

S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate Chemical and Physical Properties

Names and Identifiers

• S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate
• S-[(3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl)methyl] ethanethioate
• 1067880-99-2
• S-(3-hydroxyquinuclidin-3-yl)methylethanethioate

• Inchi： 1S/C10H17NO2S/c1-8(12)14-7-10(13)6-11-4-2-9(10)3-5-11/h9,13H,2-7H2,1H3
• InChI Key： XHADZQDUODCVBM-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC1(CN2CCC1CC2)O

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate

Research Briefing on S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate (CAS: 1067880-99-2) in Chemical Biology and Pharmaceutical Applications

The compound S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate (CAS: 1067880-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinuclidine scaffold and thioester functionality, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a selective inhibitor of acetylcholinesterase (AChE), an enzyme implicated in neurodegenerative diseases such as Alzheimer's. Preliminary in vitro studies have demonstrated that S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate exhibits a high binding affinity to AChE, with IC50 values comparable to those of established inhibitors like donepezil. The presence of the hydroxyquinuclidine moiety is believed to enhance its interaction with the enzyme's catalytic site, while the thioester group contributes to improved pharmacokinetic properties.

In addition to its AChE inhibitory activity, recent research has explored the compound's potential in targeting muscarinic acetylcholine receptors (mAChRs). A 2023 study published in the Journal of Medicinal Chemistry reported that S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate acts as a partial agonist at M1 and M4 receptor subtypes, suggesting its utility in treating cognitive disorders and schizophrenia. The study utilized molecular docking simulations and functional assays to elucidate the compound's binding mode and efficacy, providing valuable insights for further optimization.

The synthetic routes to S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate have also been a focus of recent investigations. A novel, scalable synthesis was reported in Organic Process Research & Development, featuring a key step involving the nucleophilic substitution of 3-hydroxyquinuclidine with methyl thioacetate. This method offers advantages in terms of yield (up to 78%) and purity (>99%), making it suitable for large-scale production. The availability of high-quality material has facilitated more extensive preclinical evaluations.

Pharmacokinetic studies in animal models have revealed favorable properties of S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate, including good oral bioavailability (approximately 65% in rats) and a half-life of 4-6 hours. The compound demonstrates excellent blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Metabolite profiling identified the primary metabolic pathway as hydrolysis of the thioester bond, yielding the corresponding alcohol as the major metabolite.

Looking ahead, researchers are exploring structural modifications to further enhance the compound's selectivity and reduce potential off-target effects. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being employed to guide these efforts. The unique combination of pharmacological activity and synthetic accessibility positions S-(3-hydroxyquinuclidin-3-yl)Methyl ethanethioate as a promising candidate for continued development in neurological and psychiatric therapeutics.